Cas no 1152559-86-8 (4-N-quinolin-5-ylbenzene-1,4-diamine)

• Product Name: 4-N-quinolin-5-ylbenzene-1,4-diamine
• CAS No: 1152559-86-8
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 6532696
• PubChem ID: 43148681
• Update Time: 2025-06-08

4-N-quinolin-5-ylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• n1-(quinolin-5-yl)benzene-1,4-diamine
• EN300-6739149
• 1152559-86-8
• 4-N-quinolin-5-ylbenzene-1,4-diamine

• Inchi： 1S/C15H13N3/c16-11-6-8-12(9-7-11)18-15-5-1-4-14-13(15)3-2-10-17-14/h1-10,18H,16H2
• InChI Key： MDVHTUSIPAQTFV-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N)C1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 235.110947427g/mol
• Monoisotopic Mass: 235.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 4-N-quinolin-5-ylbenzene-1,4-diamine

Introduction to 4-N-quinolin-5-ylbenzene-1,4-diamine (CAS No. 1152559-86-8)

4-N-quinolin-5-ylbenzene-1,4-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 1152559-86-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused heterocyclic system, specifically incorporating a quinoline moiety linked to a benzene ring via an amine substituent. The structural configuration of this molecule imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The molecular framework of 4-N-quinolin-5-ylbenzene-1,4-diamine consists of a quinoline ring system at the 5-position of which is attached to a benzene ring, with diamines extending from the 1 and 4 positions of the benzene moiety. This particular arrangement creates multiple reactive sites that can be exploited for chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The presence of both quinoline and benzene rings suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug development.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in various therapeutic contexts. Quinoline-based compounds have historically played a pivotal role in treating parasitic infections, most notably chloroquine and its analogs. The structural motif of 4-N-quinolin-5-ylbenzene-1,4-diamine extends these pharmacological possibilities by introducing additional functional groups that may enhance binding affinity or modulate metabolic stability. This has led to extensive research into its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 4-N-quinolin-5-ylbenzene-1,4-diamine is its versatility in chemical synthesis. The presence of both aromatic and heterocyclic components provides multiple opportunities for further functionalization. For instance, the amino groups at the 1 and 4 positions can be modified through acylation, alkylation, or other derivatization reactions to alter the compound's solubility, bioavailability, or target specificity. Similarly, the quinoline ring can undergo various chemical transformations, such as methylation or hydroxylation, to fine-tune its pharmacological properties.

The pharmacological profile of 4-N-quinolin-5-ylbenzene-1,4-diamine has been explored in several preclinical studies aimed at identifying new therapeutic applications. Initial investigations have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The quinoline moiety is known to interact with ATP-binding pockets in enzymes, while the diamine group can serve as a hinge binder or participate in hydrogen bonding interactions with target proteins. These characteristics make it an attractive scaffold for developing small-molecule inhibitors.

Moreover, the benzene ring in 4-N-quinolin-5-ylbenzene-1,4-diamine provides an additional layer of structural complexity that can influence how the molecule interacts with biological systems. The aromaticity of the benzene ring contributes to hydrophobic interactions with lipid bilayers in cell membranes, potentially enhancing membrane permeability or facilitating intracellular uptake. This feature is particularly relevant for drugs designed to act intracellularly or require crossing biological barriers.

Recent advances in computational chemistry have further accelerated the exploration of 4-N-quinolin-5-ylbenzene-1,4-diamine's potential applications. Molecular docking simulations and virtual screening techniques have been employed to predict how this compound might bind to specific biological targets. These studies have identified several promising candidates for further experimental validation, including potential applications in anti-inflammatory and antimicrobial therapies. The ability to predict binding affinities and interaction modes computationally significantly reduces the time and cost associated with drug discovery pipelines.

The synthesis of 4-N-quinolin-5-ylbenzene-1,4-diamine itself presents an intriguing challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent methodologies have leveraged transition-metal catalysis and asymmetric synthesis techniques to streamline these processes significantly. Such innovations not only improve efficiency but also open doors for producing enantiomerically pure forms of the compound if needed for specific pharmacological applications.

In conclusion,4-N quinolin 5 ylbenzene 1 4 diamine (CAS No. 1152559 86 8) represents a fascinating compound with diverse potential applications in pharmaceutical chemistry and medicinal biology Its unique structural features offer opportunities for modulating biological activity through chemical derivatization while also presenting intriguing challenges for synthetic chemists As research continues into this molecule we can expect further insights into its pharmacological properties as well as novel methods for its synthesis which may ultimately lead to new therapeutic agents